Cas no 130263-10-4 (2(1H)-Pyridinone,1-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]-5,6-dihydro-, (E)- (9CI))

• Product Name: 2(1H)-Pyridinone,1-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]-5,6-dihydro-, (E)- (9CI)
• CAS No: 130263-10-4
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 148586
• PubChem ID: 14707485
• Update Time: 2024-11-03

2(1H)-Pyridinone,1-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]-5,6-dihydro-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]-5,6-dihydro-, (E)- (9CI)
• 3'-Demethoxypiplartine
• 1-[3-(3,4-dimethoxyphenyl)prop-2-enoyl]piperidin-2-one
• Demethoxypiplartine
• N-(3,4-Dimethoxy-(E)-cinnamoyl)-delta3-pyridin-2-one
• [ "" ]
• 2(1H)-Pyridinone, 1-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]-5,6-dihydro-, (E)- (9CI)
• 3'-Demethoxypiplartine/Demethoxypiplartine
• (E)-1-(3-(3,4-dimethoxyphenyl)acryloyl)-5,6-dihydropyridin-2(1H)-one
• SJ-07
• AKOS040761086
• ZINC14658397
• CS-0017671
• C10444
• FS-8694
• CHEMBL4066386
• NP-003715
• SCHEMBL17472036
• HY-N1817
• 1-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-2,3-dihydropyridin-6-one

• Inchi： 1S/C16H17NO4/c1-20-13-8-6-12(11-14(13)21-2)7-9-16(19)17-10-4-3-5-15(17)18/h3,5-9,11H,4,10H2,1-2H3/b9-7+
• InChI Key： GZWWKXIXYHBDDX-VQHVLOKHSA-N
• SMILES： C1(=O)N(C(=O)/C=C/C2=CC=C(OC)C(OC)=C2)CCC=C1

Computed Properties

• Exact Mass: 287.11600
• Monoisotopic Mass: 289.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: Powder
• Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 116-117 ºC (methanol )
• Boiling Point: 476.8°Cat760mmHg
• Flash Point: 242.1°C
• Refractive Index: 1.576
• Solubility: Almost insoluble (0.063 g/l) (25 º C),
• PSA: 55.84000
• LogP: 1.97000
• pka: -1.87±0.20(Predicted)

2(1H)-Pyridinone,1-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]-5,6-dihydro-, (E)- (9CI) Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives